4-Formyl-2-methoxyphenyl morpholine-4-carboxylate
Description
4-Formyl-2-methoxyphenyl morpholine-4-carboxylate is a chemical compound that belongs to the class of morpholine carboxylates. It is commonly used in scientific research as a reagent for the synthesis of various organic compounds. The compound has a wide range of applications in the field of organic chemistry, medicinal chemistry, and drug discovery.
Scientific Research Applications
Antioxidant Properties
FMPC exhibits significant radical scavenging potential. Researchers have synthesized FMPC using green reagents dimethyl carbonate and vanillin. The compound’s antioxidant activity makes it valuable for combating oxidative stress-related diseases .
Anticancer Activity
FMPC, when crosslinked with chitosan, forms novel Schiff base nanoparticles (C-FMPC-Nps). These nanoparticles demonstrate enhanced anticancer efficacy. The carbonate ester backbone and the moiety present in chitosan-FMPC-nanoparticles undergo hydrolysis in cancer microenvironments, releasing vanillin and chitosan. This targeted release enhances the compound’s anticancer activity .
Drug Carrier Systems
Chitosan, a biocompatible polymer, can be modified to serve as a drug carrier. FMPC, incorporated onto chitosan nanoparticles, offers a promising platform for drug delivery. Its biodegradability and non-toxicity make it an attractive candidate for targeted therapies .
Solvent and Extracting Agent
4-Formylmorpholine (a related compound) is widely used as a solvent and extracting agent for aromatics. Given the structural similarity, FMPC may also find applications in these areas .
Scrubbing Agent for Acidic Gases
FMPC’s chemical properties suggest it could be explored as a scrubbing agent for acidic gases. Further research is needed to validate its effectiveness in this role .
Radiolabeling and Imaging
FMPC derivatives could potentially be used in radiolabeling studies. For instance, adenine hydrochloride labeled with 14C could be prepared using FMPC as a precursor. Additionally, FMPC-based compounds might find applications in imaging techniques .
P. Thyriyalakshmi & K. V. Radha. “Fabrication of chitosan-bis (4-formyl-2 methoxy phenyl carbonate) Schiff base nanoparticles and evaluation of their antioxidant and anticancer properties.” Molecular Biology Reports, Volume 46, 2019, pp. 4333–4347. Read more Thermo Scientific Chemicals. “4-Formylmorpholine, 99%.” Product information MilliporeSigma. “Phenyl morpholine-4-carboxylate.” Product details
properties
IUPAC Name |
(4-formyl-2-methoxyphenyl) morpholine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5/c1-17-12-8-10(9-15)2-3-11(12)19-13(16)14-4-6-18-7-5-14/h2-3,8-9H,4-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDDRVKWDFUPFJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=O)OC(=O)N2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>39.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49669966 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-Formyl-2-methoxyphenyl morpholine-4-carboxylate | |
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